Cas no 116368-92-4 (Anthosterone B)

Anthosterone B structure
Anthosterone B structure
Product Name:Anthosterone B
CAS No:116368-92-4
MF:C29H44O4
MW:456.658353885464
CID:182449
Update Time:2024-03-01

Anthosterone B Chemical and Physical Properties

Names and Identifiers

    • Dicyclopenta[a,f]naphthalene-2-carboxylicacid,6-[(1R)-1,5-dimethyl-4-methylenehexyl]-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetradecahydro-2-hydroxy-3a,5a-dimethyl-1-oxo-,methyl ester, (2S,3aR,3bS,5aR,6R,8aS,8bS)-
    • Dicyclopenta[a,f]naphthalene-2-carboxylicacid,6-[(1R)-1,5-dimethyl-4-methylenehexyl]-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetrade
    • Dicyclopenta[a,f]naphthalene-2-carboxylicacid,6-[(1R)-1,5-dimethyl-4-methylenehexyl]-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetradecahydro-2-hydroxy-3a,5a-dimethyl-1-oxo-,methyl ester, (2S,3aR,3bS,5aR,6R,8a
    • A-Norergosta-5,24(28)-diene-2-carboxylicacid, 2-hydroxy-3-oxo-, methyl ester, (2b)-
    • Anthosterone B
    • Dicyclopenta[a,f]naphthalene-2-carboxylic acid,6-(1,5-dimethyl-4-methylenehexyl)-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetradecahydro-2-hydroxy-3a,5a-dimethyl-1-oxo-,methyl ester, [2S-[2a,3aa,3bb,5aa,6a(S*),8ab,8ba]]-
    • Dicyclopenta[a,f]naphthalene-2-carboxylic acid, 6-[(1R)-1,5-dimethyl-4-methylenehexyl]-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetradecahydro-2-hydroxy-3a,5a-dimethyl-1-oxo-, methyl ester, (2S,3aR,3bS,5aR,6R,8aS,8bS)-
    • Inchi: 1S/C29H44O4/c1-17(2)18(3)8-9-19(4)21-12-13-22-20-10-11-24-25(30)29(32,26(31)33-7)16-28(24,6)23(20)14-15-27(21,22)5/h11,17,19-23,32H,3,8-10,12-16H2,1-2,4-7H3/t19-,20+,21-,22+,23+,27-,28-,29+/m1/s1
    • InChI Key: GSQCDJFADGTYTQ-QFVBCXHKSA-N
    • SMILES: [C@]12(C)C[C@@](O)(C(OC)=O)C(=O)C1=CC[C@]1([H])[C@]2([H])CC[C@]2(C)[C@@H]([C@H](C)CCC(=C)C(C)C)CC[C@@]12[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • XLogP3: 8.869
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